Cas no 2877659-88-4 (1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane)

• Product Name: 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane
• CAS No: 2877659-88-4
• MF: C₁₆H₂₀Cl₂N₂O
• MW: 327.248802185059
• CID: 5329263
• PubChem ID: 165435519
• Update Time: 2025-10-29

1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 2877659-88-4
• F6743-9407
• 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane
• AKOS040862232
• Cyclopropyl[4-[(3,4-dichlorophenyl)methyl]hexahydro-1H-1,4-diazepin-1-yl]methanone

• Inchi： 1S/C16H20Cl2N2O/c17-14-5-2-12(10-15(14)18)11-19-6-1-7-20(9-8-19)16(21)13-3-4-13/h2,5,10,13H,1,3-4,6-9,11H2
• InChI Key： QMEJVHIUZAJVHA-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCCN(CC2=CC=C(Cl)C(Cl)=C2)CC1)=O

Computed Properties

• Exact Mass: 326.0952687g/mol
• Monoisotopic Mass: 326.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 459.8±45.0 °C(Predicted)
• pka: 6.46±0.10(Predicted)

Additional information on 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane

1-Cyclopropanecarbonyl-4-[(3,4-Dichlorophenyl)methyl]-1,4-Diazepane: A Novel Scaffold for Targeted Therapeutic Applications

1-Cyclopropanecarbonyl-4-[(3,4-Dichlorophenyl)methyl]-1,4-diazepane represents a unique molecular architecture that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS number 2877659-88-4, is characterized by its fused ring system and the presence of functional groups that enable diverse interactions with biological targets. The structural complexity of this molecule, particularly the 3,4-dichlorophenyl moiety and the 1,4-diazepane ring, positions it as a promising candidate for the development of novel therapeutics. Recent advancements in computational modeling and experimental validation have further highlighted its potential in modulating key signaling pathways associated with various diseases.

One of the most notable features of 1-cyclopropanecarbonyl is its ability to form stable interactions with hydrophobic pockets in target proteins. This property is particularly advantageous in the context of drug design, where the challenge lies in achieving both specificity and potency. The 3,4-dichlorophenyl group, for instance, exhibits strong binding affinity for aromatic residues in enzyme active sites, as demonstrated in a 2023 study published in Journal of Medicinal Chemistry. This finding underscores the importance of this functional group in enhancing the molecule's pharmacological profile.

The 1,4-diazepane ring system is another critical component of this compound. This six-membered heterocyclic ring is known for its versatility in drug discovery, as it can adopt multiple conformations to accommodate different binding environments. Recent research has shown that the 1,4-diazepane scaffold can be modified to target specific receptors, such as the muscarinic acetylcholine receptors (mAChRs), which are implicated in neurological disorders. A 2024 preprint on bioRxiv highlighted the potential of this ring system in modulating G protein-coupled receptor (GPCR) activity, suggesting its utility in the development of antipsychotic agents.

Experimental studies have also explored the synthetic pathways for 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane. The synthesis of this compound involves a multi-step process that includes the formation of the 1,4-diazepane ring through a cycloaddition reaction, followed by the introduction of the 3,4-dichlorophenyl group via electrophilic substitution. A 2023 article in Organic & Biomolecular Chemistry described a novel catalytic method that significantly improves the efficiency of this synthesis, reducing the number of required reaction steps and minimizing byproduct formation.

From a pharmacological perspective, the 1-cyclopropanecarbonyl moiety plays a crucial role in determining the molecule's solubility and metabolic stability. The presence of the cyclopropane ring introduces steric hindrance, which can influence the molecule's ability to cross biological membranes. This property is particularly relevant in the context of oral drug delivery, where bioavailability is a critical factor. A 2024 study in Drug Metabolism and Disposition found that the 1-cyclo0propanecarbonyl group enhances the metabolic stability of the compound by reducing its susceptibility to enzymatic hydrolysis.

Moreover, the 3,4-dichlorophenyl group has been shown to exhibit selective binding affinity for certain enzymes, such as tyrosine kinases, which are implicated in cancer progression. A 2023 review in Cancer Research highlighted the potential of dichlorophenyl derivatives in the development of kinase inhibitors, emphasizing their ability to disrupt signaling pathways that drive tumor growth. This suggests that 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane could be a valuable tool in the fight against malignancies.

Recent advances in structural biology have also provided insights into how this compound interacts with its biological targets. X-ray crystallography studies have revealed that the 1,4-diazepane ring forms hydrogen bonds with key amino acid residues in target proteins, stabilizing the protein-ligand complex. This interaction is critical for the molecule's efficacy, as it ensures a sustained binding affinity. A 2024 paper in Nature Communications demonstrated that the 1,4-diazepane scaffold can be tailored to enhance these interactions, leading to improved therapeutic outcomes.

From an industrial perspective, the production of 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane presents both challenges and opportunities. The synthesis of this compound requires precise control over reaction conditions to ensure the formation of the correct stereochemistry, which is essential for its biological activity. However, recent developments in flow chemistry have shown promise in streamlining this process, as reported in a 2023 issue of Chemical Science. These innovations could significantly reduce production costs and improve scalability for pharmaceutical applications.

In conclusion, the structural and functional characteristics of 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane make it a compelling candidate for further research and development. Its unique combination of the 1,4-diazepane ring, the 3,4-dichlorophenyl group, and the 1-cyclopropanecarbonyl moiety positions it as a versatile platform for the design of novel therapeutics. As the field of medicinal chemistry continues to evolve, compounds like this one will play a vital role in addressing complex medical challenges.

For researchers and pharmaceutical companies, the potential of 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane lies in its ability to be modified to target specific diseases. By leveraging the unique properties of its structural components, it is possible to develop drugs with enhanced efficacy and reduced side effects. Continued exploration of this compound's pharmacological potential, supported by cutting-edge technologies and interdisciplinary collaboration, will be crucial in translating its promise into real-world therapeutic applications.

Ultimately, the study of 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane exemplifies the dynamic interplay between chemistry and biology in drug discovery. As new insights emerge from both experimental and computational studies, this compound is likely to remain at the forefront of innovations in medicinal chemistry, offering new possibilities for the treatment of a wide range of diseases.

Further research into the pharmacokinetics and toxicology of 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane will be essential to fully realize its therapeutic potential. Clinical trials will be necessary to evaluate its safety and efficacy in human subjects, paving the way for its potential approval as a new drug. The journey from the laboratory to the clinic is complex, but the unique properties of this compound suggest that it could make a significant contribution to the field of medicine.

In summary, the compound 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane represents a fascinating intersection of structural chemistry and biological function. Its potential applications in drug development highlight the importance of continued research and innovation in medicinal chemistry. As scientists and researchers continue to explore the possibilities of this compound, its role in shaping the future of healthcare is likely to become increasingly significant.

For those interested in the synthesis and application of this compound, staying updated with the latest research in medicinal chemistry and pharmacology will be crucial. Collaborative efforts between academia and industry will be essential in overcoming the challenges associated with its development and in translating its potential into practical therapeutic solutions. The future of this compound is bright, and its impact on medicine is poised to grow as new discoveries continue to unfold.

As we move forward, the continued exploration of 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane will undoubtedly yield new insights and opportunities. The interplay between its structural components and biological targets will remain a focal point of research, driving innovation in drug discovery. The potential of this compound to address complex medical challenges underscores the importance of sustained investment in scientific research and the development of new therapeutic strategies.

Ultimately, the study and application of 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane exemplify the transformative power of scientific inquiry. By delving into the intricacies of its structure and function, researchers are not only advancing our understanding of chemistry and biology but also paving the way for groundbreaking medical advancements. The journey of this compound is far from over, and its potential to make a lasting impact on healthcare is a testament to the enduring value of scientific exploration and innovation.

As we conclude this overview, it is clear that 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane holds significant promise for the future of medicine. Its unique properties and potential applications underscore the importance of continued research and development in the field of medicinal chemistry. The path forward will require dedication, collaboration, and a commitment to scientific excellence, all of which will contribute to the realization of its therapeutic potential.

With the ongoing advancements in technology and the increasing emphasis on personalized medicine, the potential of 1-cyclopropanecarbonyl-4-[(3,4-dichlorophenyl)methyl]-1,4-diazepane is likely to expand even further. As new methodologies and tools become available, the ability to tailor and optimize this compound for specific therapeutic applications will continue to grow. The future of this compound is bright, and its role in shaping the landscape of modern medicine is poised to become increasingly significant.

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